N-(1,3-benzodioxol-5-ylmethyl)-2-[(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[(4-oxo-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H17N5O4S/c27-18(22-9-13-6-7-16-17(8-13)30-12-29-16)11-31-21-24-19-15(20(28)25-21)10-23-26(19)14-4-2-1-3-5-14/h1-8,10H,9,11-12H2,(H,22,27)(H,24,25,28)
• InChI Key: HAYBYOMOTBAZSL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CSC3=NC4=C(C=NN4C5=CC=CC=C5)C(=O)N3
• Molecular Formula: C21H17N5O4S
• Molecular Weight: 435.5 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-[(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio]acetamide is a useful research compound. Its molecular formula is C21H17N5O4S and its molecular weight is 435.46. The purity is usually 95%.
BenchChem offers high-quality N-(1,3-benzodioxol-5-ylmethyl)-2-[(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,3-benzodioxol-5-ylmethyl)-2-[(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Applications and Heterocyclic Chemistry

A significant part of the research involving this compound pertains to its role in the synthesis of novel heterocyclic compounds. For instance, Rahmouni et al. (2014) demonstrated the synthesis of novel isoxazolines and isoxazoles through [3+2] cycloaddition of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, highlighting a method for creating complex heterocycles that could have various applications in medicinal chemistry and materials science (Rahmouni et al., 2014).

Antitumor Activity

In the realm of antitumor research, Alqasoumi et al. (2009) synthesized and evaluated the antitumor activity of acetamide, pyrrole, and other derivatives containing a biologically active pyrazole moiety. Their work contributes to the search for new antitumor agents, with some compounds showing effectiveness greater than doxorubicin, a reference drug (Alqasoumi et al., 2009).

Antimicrobial Activity

Research into antimicrobial activities is also a key application. Bondock et al. (2008) explored the synthesis and antimicrobial activity of new heterocycles incorporating the antipyrine moiety. Their work showcases the potential for these compounds in developing new antimicrobial agents, which is crucial in the fight against resistant bacterial strains (Bondock et al., 2008).

In Vitro Antitumor Evaluation

El-Morsy et al. (2017) synthesized a series of pyrazolo[3,4-d]pyrimidine derivatives and evaluated their antitumor activity against the human breast adenocarcinoma cell line MCF7. Their findings add to the body of knowledge on the antitumor potential of pyrazolo[3,4-d]pyrimidine derivatives, with some compounds showing mild to moderate activity compared to doxorubicin (El-Morsy et al., 2017).